Cas no 52019-04-2 ( )
structure
Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,5-dihydroxy-2-methoxyoxan-4-yl)-3-methylurea
- AC1L6DIB
- AC1Q5LDH
- AR-1J5141
- methyl 3-deoxy-3-[(methylcarbamoyl)amino]pentopyranoside
- NSC153375
- NSC-153375
- 52019-04-2
- DTXSID10302764
-
-
- Inchi： InChI=1S/C8H16N2O5/c1-9-8(13)10-5-4(11)3-15-7(14-2)6(5)12/h4-7,11-12H,3H2,1-2H3,(H2,9,10,13)
- InChI Key： JITUIGJIJFEPIF-UHFFFAOYSA-N
- SMILES： CNC(=O)NC1C(COC(C1O)OC)O
Computed Properties
- Exact Mass: 220.10598
- Monoisotopic Mass: 220.10592162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 100Ų
Experimental Properties
- PSA: 100.05
- LogP: -1.20970
Related Literature
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L. Navarrete,C. Solís,J. M. Serra J. Mater. Chem. A, 2015,3, 16440-16444
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Andrea Causero,Holger Elsen,Gerd Ballmann,Ana Escalona,Sjoerd Harder Chem. Commun., 2017,53, 10386-10389
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Xiufan Liu,Xuyang Xiong,Shuoping Ding,Qingqing Jiang,Juncheng Hu Catal. Sci. Technol., 2017,7, 3580-3590
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Palak Garg,Deepak Dange,Cameron Jones Dalton Trans., 2021,50, 9118-9122
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Yukihiro Okada,Masanori Yokozawa,Miwa Akiba,Kazuhiko Oishi,Kyoji O-kawa,Tomohiro Akeboshi,Yasuo Kawamura,Seiichi Inokuma Org. Biomol. Chem., 2003,1, 2506-2511
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